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Compound of Interest

Compound Name: Gadgvgksa

Cat. No.: B12393105

For researchers and scientists engaged in drug development, the proper disposal of chemical
compounds is a critical component of laboratory safety and regulatory compliance. This guide
provides essential information on the safe and effective disposal of GADGVGKSA, a mutant
KRAS G12D 9mer peptide utilized in cancer immunotherapy research.[1] Adherence to these
procedures is paramount to ensure the safety of laboratory personnel and the protection of the
environment.

GADGVGKSA is a peptide with the chemical formula C30H52N10013 and a molecular weight
of 760.79.[1] As with many research chemicals, its disposal requires careful consideration of its
properties and the potential hazards associated with it. The following sections outline the
necessary steps for its proper disposal, present key data in a structured format, and provide a
logical workflow for waste management decisions.

Quantitative Data Summary

For safe handling and disposal, it is crucial to be aware of the fundamental properties of
GADGVGKSA.
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Property Value

Chemical Name GADGVGKSA

Description Mutant KRAS G12D 9mer peptide[1]
Molecular Formula C30H52N10013[1]

Molecular Weight 760.79[1]

CAS Number 2032119-68-7

Appearance Solid (Colorless to off-white)
Primary Hazard Chemical Waste

_ Biohazardous Waste (if used in biological
Potential Hazard
systems)

Experimental Protocol: Waste Segregation and
Disposal

The proper disposal of GADGVGKSA and associated materials is a multi-step process that
begins at the point of generation. The following protocol outlines the critical steps for ensuring
safe and compliant waste management.

1. Waste ldentification and Segregation:

e Unused or Expired GADGVGKSA: Pure, unused, or expired GADGVGKSA solid should be
treated as chemical waste. It must be kept in its original, clearly labeled container.

e Liquid Waste: Solutions containing GADGVGKSA, including stock solutions (e.g., in DMSO)
and experimental media, must be collected as liquid chemical waste.

o Contaminated Labware: All disposable items that have come into contact with
GADGVGKSA, such as pipette tips, gloves, vials, and cell culture plates, are considered
contaminated solid waste.

2. Container Management:
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o Use appropriate, leak-proof, and clearly labeled containers for each waste stream.

o Containers for solid and liquid chemical waste must be labeled with "Hazardous Waste" and
the full chemical name "GADGVGKSA".

¢ Biohazardous waste containers should be marked with the universal biohazard symbol.
o Ensure all containers are kept securely closed except when adding waste.

3. Disposal Pathway:

» Never dispose of GADGVGKSA or its solutions down the drain.

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of all GADGVGKSA waste.

» Follow your institution's specific procedures for hazardous and biohazardous waste disposal.

GADGVGKSA Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
GADGVGKSA waste.
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Caption: GADGVGKSA Waste Disposal Decision Workflow.

By adhering to these guidelines, laboratory professionals can ensure the safe and compliant
disposal of GADGVGKSA, fostering a secure research environment and upholding their
commitment to environmental stewardship. Always consult your institution's specific safety and
disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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